Cas no 105684-24-0 (1-(3,4-dihydro-2h-1,5-benzodioxepin-6-yl)piperazine Hydrochloride (1:1))

• Product Name: 1-(3,4-dihydro-2h-1,5-benzodioxepin-6-yl)piperazine Hydrochloride (1:1)
• CAS No: 105684-24-0
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 1159175
• PubChem ID: 21073153
• Update Time: 2025-04-20

1-(3,4-dihydro-2h-1,5-benzodioxepin-6-yl)piperazine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydro-2H-1,5-benzodioxepin-6-yl)piperazine hydrochloride (1:1)
• Piperazin<wbr>
• LogP
• 1-(3,4-DIHYDRO-2H-BENZO[B] [1,4]DIOXEPIN-6-YL)-PIPERAZINE
• SCHEMBL5246531
• ZLYARLDIQOHEOQ-UHFFFAOYSA-N
• 1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-6-yl)-piperazine hydrochloride
• 105684-24-0
• 1-(3,4-dihydro-2h-benzo[b][1,4]dioxepin-6-yl)-piperazine
• 1-(3,4-dihydro-2h-1,5-benzodioxepin-6-yl)piperazine Hydrochloride (1:1)

• Inchi： 1S/C13H18N2O2.ClH/c1-3-11(15-7-5-14-6-8-15)13-12(4-1)16-9-2-10-17-13;/h1,3-4,14H,2,5-10H2;1H
• InChI Key： ZLYARLDIQOHEOQ-UHFFFAOYSA-N
• SMILES： Cl.O1CCCOC2=CC=CC(=C12)N1CCNCC1

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• Boiling Point: 424.2°C at 760 mmHg
• Flash Point: 210.4°C
• PSA: 33.73000
• LogP: 2.45330